Cas no 69625-24-7 (Threonine, N-acetyl-,ethyl ester, (2R,3S)-rel- (9CI))

Threonine, N-acetyl-,ethyl ester, (2R,3S)-rel- (9CI) structure
69625-24-7 structure
Product Name:Threonine, N-acetyl-,ethyl ester, (2R,3S)-rel- (9CI)
CAS No:69625-24-7
MF:C8H15NO4
MW:189.209002733231
CID:524791
PubChem ID:276769
Update Time:2025-04-19

Threonine, N-acetyl-,ethyl ester, (2R,3S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Threonine, N-acetyl-,ethyl ester, (2R,3S)-rel- (9CI)
    • 5'-Adenylic acid,N-acetyl
    • N-acetyl-adenosine-phosphoric acid
    • N-acetylalanine methyl ester
    • N-Acetyl-allothreonin-aethylester
    • rac-N-acetyl-alanine methyl ester
    • SCHEMBL5808002
    • NSC125203
    • 69625-24-7
    • DTXSID20989727
    • N-(1-Ethoxy-3-hydroxy-1-oxobutan-2-yl)ethanimidic acid
    • NSC-125203
    • Inchi: 1S/C8H15NO4/c1-4-13-8(12)7(5(2)10)9-6(3)11/h5,7,10H,4H2,1-3H3,(H,9,11)
    • InChI Key: BGBUNNHXCHSBQT-UHFFFAOYSA-N
    • SMILES: OC(C)C(C(=O)OCC)NC(C)=O

Computed Properties

  • Exact Mass: 189.10000
  • Monoisotopic Mass: 189.100108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.2
  • Topological Polar Surface Area: 75.6

Experimental Properties

  • Density: 1.124
  • Boiling Point: 378.9°Cat760mmHg
  • Flash Point: 182.9°C
  • Refractive Index: 1.458
  • PSA: 75.63000
  • LogP: -0.17410

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